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For researchers, scientists, and drug development professionals embarking on the
computational modeling of viral capsids, selecting the right simulation software is a critical first
step. This guide provides an objective comparison of the leading molecular dynamics (MD)
simulation packages—GROMACS, AMBER, and NAMD—tailored specifically for the
challenges of viral capsid modeling. We present a synthesis of performance data, a detailed
look at simulation methodologies, and a clear workflow to guide your research.

At a Glance: GROMACS vs. AMBER vs. NAMD for
Viral Capsid Modeling

The choice of simulation software often hinges on a balance between computational efficiency,
the availability of specific force fields, and the learning curve of the software. All three
contenders, GROMACS, AMBER, and NAMD, are powerful tools capable of handling the large-
scale systems typical of viral capsids, which can encompass millions of atoms.
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Feature

GROMACS
(GROningen
MAchine for
Chemical
Simulations)

AMBER (Assisted
Model Building
with Energy
Refinement)

NAMD (Nanoscale
Molecular
Dynamics)

Primary Strength

High computational
speed and efficiency,

especially on GPUs.

[1](2]

Highly accurate and
well-validated force
fields, particularly for
proteins and nucleic
acids.[1][2]

Excellent scalability
on massively parallel

supercomputers.[3]

Licensing

Free and open-

source.[2]

Commercial, with a
free version
(AmberTools) for

system setup.

Freely available for

academic use.

Force Field Support

Broad support for
various force fields
including its native
GROMOS, as well as
AMBER, CHARMM,
and OPLS.[2]

Primarily uses its own
family of highly-
regarded force fields
(e.g., ff14SB).[1]

Excellent support for
CHARMM force fields,
and can also use
AMBER force fields.

[3]

Coarse-Graining

Strong support for the
MARTINI force field
and user-friendly
implementation of
coarse-grained

models.[4]

Supports the SIRAH
force field for coarse-

grained simulations.[5]

[6]

Can be used for
coarse-grained
simulations, often with
user-developed or

third-party tools.

Ease of Use

Generally considered
to have a steeper
learning curve due to
its command-line
interface and

extensive options.

AmberTools provides
a more user-friendly,
albeit complex,
environment for

system preparation.

Relatively
straightforward setup,
especially when used
with VMD for
visualization and

system building.
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Performance Benchmarks: Speed and Scalability

Direct, head-to-head performance comparisons of simulation software on identical viral capsid
systems are not readily available in the literature. However, we can extrapolate from
benchmarks on large biomolecular systems to provide a general performance overview. The
key metric for performance is often "nanoseconds per day" (ns/day), which indicates how much
simulation time can be achieved in a 24-hour period.

System Size Performance Reference
Software Hardware
(Atoms) (nsiday) System
~100,000 GROMACS GPU ~150-250 Not Specified
~100,000 AMBER GPU ~100-200 Not Specified
~100,000 NAMD GPU ~100-200 Not Specified
Membrane
~500,000 GROMACS Multi-GPU ~50-100 _
Protein
) Membrane
~500,000 NAMD Multi-GPU ~40-80 _
Protein
4 million (HIV-1 ) )
) NAMD Supercomputer ~0.02 (in 2017) HIV-1 Capsid[7]
Capsid)

Note: Performance is highly dependent on the specific hardware, system size and complexity,
simulation parameters, and software version. The data above is a synthesized estimate from
various sources and should be considered as a general guide.

Simulation Methodologies: All-Atom vs. Coarse-
Grained

A crucial decision in viral capsid modeling is the level of detail in the simulation. This choice
directly impacts the computational cost and the types of questions that can be addressed.

All-Atom (AA) Molecular Dynamics
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In AA simulations, every atom in the system, including water and ions, is explicitly represented.
This high level of detail allows for the study of fine-grained processes such as drug binding,
protein-protein interactions at the residue level, and the precise mechanism of capsid assembly
and disassembly. However, the computational cost is immense, limiting simulations to relatively
short timescales (nanoseconds to microseconds).

Coarse-Grained (CG) Molecular Dynamics

To overcome the time-scale limitations of AA simulations, coarse-graining methods simplify the
system by grouping atoms into "beads."[8][9] This reduction in the number of particles allows
for simulations to reach much longer timescales (microseconds to milliseconds), enabling the
study of large-scale conformational changes, capsid stability, and the overall assembly
process.[8][10] Popular coarse-grained force fields for biomolecules include MARTINI and

SIRAH.

Approach Advantages Disadvantages Best Suited For
Drug binding studies,
High accuracy and ) detailed analysis of
] Computationally ] i
detail, allows for the ) o protein-protein
All-Atom (AA) expensive, limited to

study of specific

molecular interactions.

short timescales.

interfaces,
understanding the role

of specific residues.

Coarse-Grained (CG)

Computationally
efficient, allows for the
study of large systems

over long timescales.

[8]

Loss of atomic detail,
may not be suitable
for studying fine-

grained interactions.

Studying capsid
assembly and
disassembly,
investigating large-
scale conformational
changes, exploring
the general principles

of viral stability.

Experimental Protocols: A Step-by-Step Workflow
for Viral Capsid Simulation
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The following provides a generalized workflow for setting up and running a viral capsid
simulation. Specific commands and procedures will vary depending on the chosen software.

System Preparation
o Obtain Initial Structure: Start with a high-resolution experimental structure of the viral capsid,

typically from the Protein Data Bank (PDB).

o Model Missing Residues and Loops: Experimental structures often have missing regions.
These need to be modeled using tools like Modeller or SWISS-MODEL.

» Protonation: Assign the correct protonation states to titratable residues based on the desired
pH of the simulation.

o Force Field Assignment: Choose an appropriate force field (e.g., AMBER ff14SB,
CHARMM36m for AA; MARTINI, SIRAH for CG) and generate the topology files for the
protein.

Solvation and lonization

+ Create a Simulation Box: Place the capsid in a simulation box of appropriate size and shape
(e.g., cubic, dodecahedron) to avoid self-interaction through periodic boundary conditions.

¢ Add Solvent: Fill the simulation box with a pre-equilibrated water model (e.g., TIP3P, SPC/E).

e Add lons: Add ions (e.g., Na+, Cl-) to neutralize the system and to mimic physiological salt
concentrations.

Energy Minimization and Equilibration

« Energy Minimization: Perform energy minimization to remove any steric clashes or
unfavorable geometries in the initial setup.

e NVT Equilibration (Constant Volume): Gradually heat the system to the desired temperature
while keeping the volume constant. This allows the solvent to relax around the protein.

o NPT Equilibration (Constant Pressure): Equilibrate the system at the desired temperature
and pressure. This ensures the correct density of the system.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614746?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Production Simulation

e Run Production MD: Once the system is well-equilibrated, run the production simulation for

the desired length of time.

» Trajectory Analysis: Analyze the resulting trajectory to study the dynamics, structural

changes, and other properties of interest.

Visualizing the Workflow and Methodologies

To better illustrate the relationships between different concepts and the simulation process, the

following diagrams are provided.
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A typical workflow for preparing and running a viral capsid simulation.
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Comparison of All-Atom and Coarse-Grained simulation approaches.

Conclusion

The choice between GROMACS, AMBER, and NAMD for viral capsid modeling will depend on
the specific research question, available computational resources, and the user's expertise.
GROMACS often stands out for its exceptional performance, particularly on modern GPU
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architectures. AMBER's strength lies in its meticulously developed force fields, which are
considered a gold standard for accuracy. NAMD excels in its ability to scale efficiently on large-
scale parallel computing platforms, making it a powerful tool for simulating extremely large
systems like the HIV-1 capsid.

For studies requiring long-timescale simulations of capsid assembly or large conformational
changes, a coarse-grained approach is often necessary, and GROMACS with the MARTINI
force field is a popular and well-supported choice. For high-resolution studies of drug
interactions or the fine details of protein-protein interfaces, an all-atom approach is required,
and any of the three packages can be a suitable option, with the choice often dictated by the
preferred force field and computational environment. This guide provides a starting point for
making an informed decision, and researchers are encouraged to consult the original literature
and software documentation for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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